Ethyl 2-(3-((2,6-dimethylmorpholino)methyl)-1H-pyrazol-1-yl)nicotinate

• Molecular Formula: C18H24N4O3
• Molecular Weight: 344.4 g/mol
• IUPAC Name: ethyl 2-[3-[(2,6-dimethylmorpholin-4-yl)methyl]pyrazol-1-yl]pyridine-3-carboxylate
• InChI: InChI=1S/C18H24N4O3/c1-4-24-18(23)16-6-5-8-19-17(16)22-9-7-15(20-22)12-21-10-13(2)25-14(3)11-21/h5-9,13-14H,4,10-12H2,1-3H3
• InChI Key: QDQINJRIYFOUJF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=CC=C1)N2C=CC(=N2)CN3CC(OC(C3)C)C

Description

Ethyl 2-(3-((2,6-dimethylmorpholino)methyl)-1H-pyrazol-1-yl)nicotinate is a useful research compound. Its molecular formula is C18H24N4O3 and its molecular weight is 344.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 2-(3-(chloromethyl)-1H-pyrazol-1-yl)nicotinate (650 mg, 2.446 mmol), 2,6-dimethylmorpholine (0.482 mL, 3.91 mmol) and K2 CO3 (1082 mg, 7.83 mmol) in acetonitrile (25 mL) were stirred over night at room temperature. The mixture was concentrated, the remaining solid partitioned between 60 mL of water and dichloromethane, the organic layer separated, dried (MgSO4), filtered and concentrated again to yield 870 mg of the title compound as clear oil; ESI-MS [M+H]+: 345.2.